Cas no 1340517-09-0 (3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid)

3-(3-Bromophenyl)methylpyrrolidine-3-carboxylic acid is a brominated pyrrolidine derivative with a carboxylic acid functional group, offering versatile utility in organic synthesis and pharmaceutical research. The presence of the 3-bromophenyl substituent enhances its reactivity as an intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. The pyrrolidine ring contributes to conformational rigidity, while the carboxylic acid moiety allows for further derivatization or salt formation. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its balanced lipophilicity and potential for targeted modifications. High purity and well-defined structural characteristics ensure consistent performance in synthetic applications.
3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid structure
1340517-09-0 structure
Product name:3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid
CAS No:1340517-09-0
MF:C12H14BrNO2
MW:284.149062633514
CID:5159104
PubChem ID:54595671

3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylic acid
    • 3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylicacid
    • 3-Pyrrolidinecarboxylic acid, 3-[(3-bromophenyl)methyl]-
    • 3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid
    • Inchi: 1S/C12H14BrNO2/c13-10-3-1-2-9(6-10)7-12(11(15)16)4-5-14-8-12/h1-3,6,14H,4-5,7-8H2,(H,15,16)
    • InChI Key: SUXMIIRWISVRRJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CC1(C(=O)O)CNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • XLogP3: -0.4
  • Topological Polar Surface Area: 49.3

3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-146908-1.0g
3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylic acid
1340517-09-0
1g
$0.0 2023-06-07
Enamine
EN300-146908-10.0g
3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylic acid
1340517-09-0
10.0g
$4852.0 2023-02-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00979758-1g
3-[(3-Bromophenyl)methyl]pyrrolidine-3-carboxylic acid
1340517-09-0 98%
1g
¥5579.0 2023-04-03
Enamine
EN300-146908-0.05g
3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylic acid
1340517-09-0
0.05g
$948.0 2023-02-15
Enamine
EN300-146908-2500mg
3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylic acid
1340517-09-0
2500mg
$2211.0 2023-09-29
Enamine
EN300-146908-100mg
3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylic acid
1340517-09-0
100mg
$993.0 2023-09-29
Enamine
EN300-146908-500mg
3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylic acid
1340517-09-0
500mg
$1084.0 2023-09-29
Enamine
EN300-146908-0.5g
3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylic acid
1340517-09-0
0.5g
$1084.0 2023-02-15
Enamine
EN300-146908-0.1g
3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylic acid
1340517-09-0
0.1g
$993.0 2023-02-15
Enamine
EN300-146908-2.5g
3-[(3-bromophenyl)methyl]pyrrolidine-3-carboxylic acid
1340517-09-0
2.5g
$2211.0 2023-02-15

Additional information on 3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid

3-(3-Bromophenyl)methylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

3-(3-Bromophenyl)methylpyrrolidine-3-carboxylic acid (CAS No. 1340517-09-0) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This article provides an in-depth exploration of its structure, synthesis, biological activities, and recent applications in drug discovery and development.

Chemical Structure and Synthesis: The compound 3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring with a carboxylic acid group and a substituted benzene ring. The presence of the bromine atom on the benzene ring adds to its reactivity and versatility in synthetic chemistry. The synthesis of this compound typically involves multi-step processes, including the formation of the pyrrolidine ring, the introduction of the bromophenyl substituent, and the final carboxylation step. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making it more accessible for large-scale production.

Biological Activities: One of the key areas of interest for 3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid is its potential as a bioactive molecule. Studies have shown that this compound exhibits significant activity in modulating various biological pathways. For instance, it has been reported to interact with specific receptors involved in neurotransmission and cellular signaling. These interactions can lead to therapeutic effects in conditions such as neurodegenerative diseases and psychiatric disorders. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) drug development.

Pharmacological Applications: The pharmacological profile of 3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid has been extensively studied in preclinical models. In vitro assays have demonstrated its potent activity against various targets, including enzymes, receptors, and ion channels. For example, it has shown inhibitory effects on monoamine oxidase (MAO), which is implicated in the metabolism of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for treating depression and anxiety disorders.

Clinical Trials: While still in the early stages of clinical evaluation, preliminary data from phase I trials have indicated that 3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid is well-tolerated with a favorable safety profile. These trials have focused on assessing its pharmacokinetics and pharmacodynamics in healthy volunteers. Further clinical studies are underway to evaluate its efficacy in specific patient populations, such as those with neurodegenerative diseases or psychiatric conditions.

Current Research Trends: The ongoing research on 3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid is driven by its potential therapeutic applications. Recent studies have explored its role in modulating inflammation and oxidative stress, which are key factors in many chronic diseases. Additionally, there is growing interest in its use as a scaffold for developing novel drugs with improved potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the discovery and development of new derivatives based on this compound.

Sustainability and Environmental Impact: As with any chemical compound used in pharmaceutical research, the environmental impact of 3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid is an important consideration. Efforts are being made to develop greener synthesis methods that minimize waste and reduce energy consumption. Sustainable practices in production and disposal are essential to ensure that the benefits of this compound can be realized without adverse environmental consequences.

Conclusion: In summary, 3-(3-bromophenyl)methylpyrrolidine-3-carboxylic acid (CAS No. 1340517-09-0) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure, biological activities, and pharmacological properties make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the quest for innovative treatments for various diseases.

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